Cas no 130111-80-7 (3,4-dichloro-Cinnoline)

• Product Name: 3,4-dichloro-Cinnoline
• CAS No: 130111-80-7
• MF: C₈H₄Cl₂N₂
• MW: 199.036759376526
• MDL: MFCD29071988
• CID: 1104292
• PubChem ID: 14643415
• Update Time: 2025-06-08

3,4-dichloro-Cinnoline Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-Cinnoline
• A920105
• MFCD29071988
• SY046334
• 130111-80-7
• AC3683
• SCHEMBL3181329
• 3,4-Dichlorocinnoline
• AKOS037629660

• MDL： MFCD29071988
• Inchi： 1S/C8H4Cl2N2/c9-7-5-3-1-2-4-6(5)11-12-8(7)10/h1-4H
• InChI Key： TUZOGAXBRCITFU-UHFFFAOYSA-N
• SMILES： ClC1=C(N=NC2C=CC=CC=21)Cl

Computed Properties

• Exact Mass: 197.9751535g/mol
• Monoisotopic Mass: 197.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines

Additional information on 3,4-dichloro-Cinnoline

Recent Advances in the Study of 3,4-dichloro-Cinnoline (CAS: 130111-80-7) in Chemical Biology and Pharmaceutical Research

3,4-dichloro-Cinnoline (CAS: 130111-80-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential in drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 3,4-dichloro-Cinnoline on specific kinase targets implicated in cancer progression. The researchers employed a combination of computational docking studies and in vitro enzymatic assays to demonstrate that this compound exhibits selective inhibition against certain kinases, suggesting its potential as a lead compound for anticancer drug development. The study also reported on the compound's favorable pharmacokinetic properties, including its metabolic stability and oral bioavailability.

In the field of synthetic chemistry, advancements have been made in the efficient production of 3,4-dichloro-Cinnoline. A team from the University of Cambridge developed a novel catalytic system that significantly improves the yield and purity of the compound while reducing the environmental impact of its synthesis. This methodological breakthrough could facilitate larger-scale production for further biological evaluation and potential clinical applications.

Pharmacological studies have revealed that 3,4-dichloro-Cinnoline demonstrates promising activity against various pathological conditions beyond oncology. Research published in Bioorganic & Medicinal Chemistry Letters reported its efficacy as an anti-inflammatory agent, with particular effectiveness in models of rheumatoid arthritis. The compound was shown to modulate key inflammatory pathways, offering a potential new approach to treating chronic inflammatory diseases.

Structural-activity relationship (SAR) studies have been instrumental in understanding how modifications to the cinnoline scaffold affect biological activity. Recent work has identified specific positions on the molecule that can be modified to enhance target selectivity or improve drug-like properties. These findings are guiding the design of next-generation derivatives with optimized therapeutic profiles.

Despite these promising developments, challenges remain in the development of 3,4-dichloro-Cinnoline-based therapeutics. Current research is addressing issues such as potential off-target effects and the need for improved formulation strategies. Ongoing clinical investigations will be crucial in determining the compound's safety and efficacy profile in human subjects.

In conclusion, 3,4-dichloro-Cinnoline (CAS: 130111-80-7) represents a versatile scaffold with multiple potential therapeutic applications. The recent advances in its study demonstrate its value as both a pharmacological tool and a potential drug candidate. Future research directions will likely focus on expanding its therapeutic indications, optimizing its pharmacological properties, and advancing promising derivatives through the drug development pipeline.